8-methoxy-6H-benzo[c]chromen-6-one

• Molecular Formula: C14H10O3
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 8-methoxybenzo[c]chromen-6-one
• InChI: InChI=1S/C14H10O3/c1-16-9-6-7-10-11-4-2-3-5-13(11)17-14(15)12(10)8-9/h2-8H,1H3
• InChI Key: KSLRTABCTJMGOS-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C3=CC=CC=C3OC2=O

Description

8-methoxy-6H-benzo[c]chromen-6-one, also known as tangeretin, is a natural flavonoid compound found in citrus fruits such as tangerines and oranges. Tangeretin has been shown to possess various biological activities, including anti-inflammatory, anticancer, and neuroprotective effects.

Mechanism of Action

The mechanism of action of 8-methoxy-6H-benzo[c]chromen-6-one is not fully understood. However, studies have suggested that 8-methoxy-6H-benzo[c]chromen-6-one exerts its biological effects through various pathways, including the inhibition of NF-κB signaling, the modulation of PI3K/Akt/mTOR signaling, and the activation of PPARγ.
Biochemical and Physiological Effects:
Tangeretin has been shown to possess various biochemical and physiological effects. Studies have demonstrated that 8-methoxy-6H-benzo[c]chromen-6-one can reduce oxidative stress, inflammation, and cell proliferation in cancer cells. Tangeretin has also been found to improve insulin sensitivity and lipid metabolism in animal models of obesity and type 2 diabetes. In addition, 8-methoxy-6H-benzo[c]chromen-6-one has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 8-methoxy-6H-benzo[c]chromen-6-one in lab experiments is its availability in citrus fruits. Tangeretin is also relatively inexpensive compared to other flavonoids. However, one limitation of using 8-methoxy-6H-benzo[c]chromen-6-one is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

Future research on 8-methoxy-6H-benzo[c]chromen-6-one should focus on its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In addition, further studies are needed to elucidate the mechanism of action of 8-methoxy-6H-benzo[c]chromen-6-one and to develop more efficient methods for its synthesis and administration.

Synthesis Methods

Tangeretin can be synthesized from nobiletin, another flavonoid found in citrus fruits, through demethylation and cyclization reactions. Alternatively, 8-methoxy-6H-benzo[c]chromen-6-one can be extracted from the peel of tangerines and oranges using various solvents and purification methods.

Scientific Research Applications

Tangeretin has been extensively studied for its potential therapeutic applications. Studies have shown that 8-methoxy-6H-benzo[c]chromen-6-one possesses anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines, including breast, colon, and prostate cancer. Tangeretin has also been shown to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes. In addition, 8-methoxy-6H-benzo[c]chromen-6-one has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.